1. Home
  2. Product
  3. 4-Deacetyl-4-O-isobutyrylkinamycin C
4-Deacetyl-4-O-isobutyrylkinamycin C 4-Deacetyl-4-O-isobutyrylkinamycin C 4-Deacetyl-4-O-isobutyrylkinamycin C is a natural product found in Saccharothrix with data available.
Brand Name: Vulcanchem
CAS No.: 120901-49-7
VCID: VC20818311
InChI: InChI=1S/C26H24N2O10/c1-10(2)25(34)38-23-19-17(22(36-11(3)29)24(26(23,5)35)37-12(4)30)16-18(28(19)9-27)21(33)15-13(20(16)32)7-6-8-14(15)31/h6-8,10,22-24,31,35H,1-5H3/t22-,23+,24?,26-/m0/s1
SMILES: CC(C)C(=O)OC1C2=C(C(C(C1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O
Molecular Formula: C26H24N2O10
Molecular Weight: 524.5 g/mol

4-Deacetyl-4-O-isobutyrylkinamycin C

CAS No.: 120901-49-7

Cat. No.: VC20818311

Molecular Formula: C26H24N2O10

Molecular Weight: 524.5 g/mol

* For research use only. Not for human or veterinary use.

4-Deacetyl-4-O-isobutyrylkinamycin C - 120901-49-7

Specification

Description 4-Deacetyl-4-O-isobutyrylkinamycin C is a natural product found in Saccharothrix with data available.
CAS No. 120901-49-7
Molecular Formula C26H24N2O10
Molecular Weight 524.5 g/mol
IUPAC Name [(1S,3S,4R)-1,2-diacetyloxy-5-cyano-3,7-dihydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] 2-methylpropanoate
Standard InChI InChI=1S/C26H24N2O10/c1-10(2)25(34)38-23-19-17(22(36-11(3)29)24(26(23,5)35)37-12(4)30)16-18(28(19)9-27)21(33)15-13(20(16)32)7-6-8-14(15)31/h6-8,10,22-24,31,35H,1-5H3/t22-,23+,24?,26-/m0/s1
Standard InChI Key AXAYEQMDEPTHTO-SJIZWNSKSA-N
Isomeric SMILES CC(C)C(=O)O[C@@H]1C2=C([C@@H](C([C@@]1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O
SMILES CC(C)C(=O)OC1C2=C(C(C(C1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O
Canonical SMILES CC(C)C(=O)OC1C2=C(C(C(C1(C)O)OC(=O)C)OC(=O)C)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19